1-Undecen-3-yne

• CAS No.: 74744-28-8
• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• IUPAC Name: undec-1-en-3-yne
• InChI: InChI=1S/C11H18/c1-3-5-7-9-11-10-8-6-4-2/h3H,1,4,6,8-11H2,2H3
• InChI Key: GRUGRJDWWGWGPL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC#CC=C

Description

1-Undecen-3-yne is an organic compound with the molecular formula C₁₁H₁₈ and a molecular weight of 150.2606 g/mol . It is characterized by the presence of both an alkene and an alkyne functional group within its structure, making it a versatile compound in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Undecen-3-yne can be synthesized through various methods, including:

Alkyne Addition Reactions: One common method involves the addition of an alkyne to an alkene under specific conditions.

Catalytic Reactions: Catalysts such as palladium or nickel are often used to facilitate the addition reactions, ensuring high yield and purity.

Industrial Production Methods:

Batch Processing: In industrial settings, this compound is typically produced in batch reactors where precise control over reaction conditions is maintained to ensure consistent quality.

Continuous Flow Systems: Some advanced production facilities use continuous flow systems to produce this compound, allowing for higher efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-Undecen-3-yne undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the alkyne group to an alkene or alkane.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Hydrogen gas in the presence of a palladium catalyst is often used for reduction reactions.

Substitution Reagents: Halogens and other electrophiles are commonly used in substitution reactions.

Major Products Formed:

Oxidation Products: Aldehydes and carboxylic acids.

Reduction Products: Alkenes and alkanes.

Substitution Products: Various substituted alkenes and alkynes.

Scientific Research Applications

1-Undecen-3-yne has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of complex molecules.

Biology: Researchers use it to study enzyme-catalyzed reactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Undecen-3-yne exerts its effects involves:

Molecular Targets: The compound interacts with various enzymes and proteins, influencing their activity.

Pathways Involved: It can modulate metabolic pathways, affecting the synthesis and degradation of biomolecules.

Comparison with Similar Compounds

1-Decen-3-yne: A similar compound with one less carbon atom, used in similar applications.

5-Undecen-3-yne: Another isomer with a different position of the alkyne group.

Uniqueness: 1-Undecen-3-yne is unique due to its specific structure, which allows for a diverse range of chemical reactions and applications .